Cas no 1361803-23-7 (2'-Chloro-3,5-dichloro-4'-trifluoromethoxy-biphenyl)

• Product Name: 2'-Chloro-3,5-dichloro-4'-trifluoromethoxy-biphenyl
• CAS No: 1361803-23-7
• MF: C₁₃H₆Cl₃F₃O
• MW: 341.540351390839
• CID: 4993941
• Update Time: 2025-10-28

2'-Chloro-3,5-dichloro-4'-trifluoromethoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-3,5-dichloro-4'-trifluoromethoxy-biphenyl

• Inchi： 1S/C13H6Cl3F3O/c14-8-3-7(4-9(15)5-8)11-2-1-10(6-12(11)16)20-13(17,18)19/h1-6H
• InChI Key： UKIYTENJWHNVHY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=C(C=C(C=1)Cl)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 6.6
• Topological Polar Surface Area: 9.2

Additional information on 2'-Chloro-3,5-dichloro-4'-trifluoromethoxy-biphenyl

Introduction to 2'-Chloro-3,5-dichloro-4'-trifluoromethoxy-biphenyl (CAS No. 1361803-23-7)

2'-Chloro-3,5-dichloro-4'-trifluoromethoxy-biphenyl, identified by its Chemical Abstracts Service (CAS) number 1361803-23-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative features a unique structural configuration, incorporating chlorine and trifluoromethoxy substituents, which endows it with distinct chemical properties and potential applications.

The molecular structure of 2'-Chloro-3,5-dichloro-4'-trifluoromethoxy-biphenyl consists of two benzene rings connected by a central carbon-carbon bond, with specific functional groups attached to the aromatic positions. The presence of three chlorine atoms at the 3 and 5 positions, along with a trifluoromethoxy group at the 4' position, contributes to its reactivity and interaction with biological targets. Such structural features are often exploited in the design of novel compounds targeting various therapeutic pathways.

In recent years, the demand for high-purity intermediates in drug development has led to increased interest in compounds like 2'-Chloro-3,5-dichloro-4'-trifluoromethoxy-biphenyl. Its synthesis involves multi-step organic reactions, requiring precise control over reaction conditions to ensure optimal yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and selective halogenation techniques, have been employed to produce this compound efficiently.

The pharmaceutical industry has been exploring the potential of biphenyl derivatives as scaffolds for drug discovery. Specifically, the electron-withdrawing nature of chlorine atoms and the electron-donating effect of the trifluoromethoxy group can modulate the electronic properties of the molecule, influencing its binding affinity to biological receptors. This has led to investigations into its utility as a precursor for kinase inhibitors, anticancer agents, and other therapeutic compounds.

Recent studies have highlighted the role of 2'-Chloro-3,5-dichloro-4'-trifluoromethoxy-biphenyl in developing novel agrochemicals. Its structural motifs are reminiscent of well-known herbicides and fungicides, suggesting potential applications in crop protection. Researchers have been screening derivatives of this compound for their efficacy against resistant plant pathogens and their environmental compatibility. The halogenated aromatic ring system enhances its bioavailability and stability under field conditions.

The synthesis and application of 2'-Chloro-3,5-dichloro-4'-trifluoromethoxy-biphenyl also align with trends toward green chemistry. Efforts have been made to optimize synthetic routes using sustainable solvents and catalytic systems that minimize waste generation. For instance, water-based reactions and biocatalytic methods have been explored as alternatives to traditional organic solvents like dichloromethane or tetrahydrofuran.

From a regulatory perspective, the handling of 2'-Chloro-3,5-dichloro-4'-trifluoromethoxy-biphenyl must adhere to good manufacturing practices (GMP) to ensure consistency and safety in industrial applications. Quality control measures include spectroscopic analysis (NMR, IR), chromatographic techniques (HPLC), and mass spectrometry to confirm purity and structural integrity. These standards are essential for pharmaceutical intermediates that will eventually be incorporated into drug formulations.

The future prospects of 2'-Chloro-3,5-dichloro-4'-trifluoromethoxy-biphenyl extend beyond current applications. Computational modeling and virtual screening techniques are being leveraged to identify new derivatives with enhanced biological activity. By modifying substituent positions or introducing additional functional groups, researchers aim to expand its therapeutic potential further.

In conclusion,2'-Chloro-3,5-dichloro-4'-trifluoromethoxy-biphenyl (CAS No. 1361803-23-7) represents a promising compound in pharmaceutical and agrochemical research due to its unique structural features and versatile applications. Its synthesis challenges require innovative chemical solutions, while its potential as a drug or pesticide precursor underscores its importance in modern chemistry.